Cas no 49678-09-3 ((2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal)

• Product Name: (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal
• CAS No: 49678-09-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD00011584
• CID: 1085412
• PubChem ID: 5940153
• Update Time: 2025-05-19

(2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal
• (2E,4E)-5-(4-nitrophenyl)penta-2,4-dienal(SALTDATA: FREE)
• trans,trans-5-(4-nitrophenyl)-2,4-pentadienal
• MFCD00011584
• (2E,4E)-5-(4-Nitrophenyl)-2,4-pentadienal
• DY58Y5T5YN
• Nitrophenyl)-2,4-pentadien-1-al, 5-(4-
• 2608-48-2
• UNII-DY58Y5T5YN
• 2,4-Pentadienal, 5-(4-nitrophenyl)-, (2E,4E)-
• NPPD
• 5-(p-Nitrophenyl)-2,4-pentadienal
• 5-(4-Nitrophenyl)-2,4-pentadienal
• 49678-09-3
• SCHEMBL2559008
• SCHEMBL2559010
• AKOS006339852
• BS-36628
• 5-(4-Nitrophenyl)-2,4-pentadien-1-al

• MDL： MFCD00011584
• Inchi： 1S/C11H9NO3/c13-9-3-1-2-4-10-5-7-11(8-6-10)12(14)15/h1-9H/b3-1+,4-2+
• InChI Key： BKLWQDSDJBFRDF-ZPUQHVIOSA-N
• SMILES： [O-][N+](C1C=CC(/C=C/C=C/C=O)=CC=1)=O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal

Comprehensive Analysis of (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal (CAS No. 49678-09-3)

(2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal (CAS No. 49678-09-3) is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, material science, and pharmaceutical research. This conjugated dienal derivative is characterized by its unique nitrophenyl moiety, which imparts distinct electronic and optical properties. The compound's molecular structure features a penta-2,4-dienal backbone, making it a valuable intermediate for the synthesis of complex heterocyclic compounds and functional materials.

In recent years, the demand for (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal has surged due to its potential applications in organic electronics and photovoltaic materials. Researchers are particularly interested in its electron-withdrawing properties, which are attributed to the nitro group. This feature makes it an excellent candidate for designing non-linear optical (NLO) materials, a hot topic in the era of renewable energy and sustainable technology. The compound's ability to absorb UV-visible light also positions it as a promising component in solar cell technologies.

The synthesis of 49678-09-3 typically involves aldol condensation reactions, followed by selective oxidation. Modern green chemistry approaches have been explored to optimize its production, aligning with the global push for environmentally friendly manufacturing processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to confirm the purity and structural integrity of this compound, ensuring its suitability for high-end applications.

Beyond its material science applications, (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal has shown promise in medicinal chemistry. Its bioactive scaffold serves as a precursor for developing antimicrobial and anti-inflammatory agents, addressing the growing need for novel therapeutic compounds in the post-pandemic era. The compound's structure-activity relationship (SAR) is a subject of ongoing research, particularly in the context of drug discovery and precision medicine.

From a commercial perspective, the global market for specialty chemicals like 49678-09-3 is expanding rapidly. Manufacturers are focusing on scalable synthesis methods to meet the demands of industries ranging from pharmaceuticals to advanced materials. Quality control remains paramount, with stringent regulatory compliance standards governing its production and distribution.

In conclusion, (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal represents a fascinating intersection of chemistry and technology. Its versatility and unique properties make it a compound of choice for researchers tackling some of today's most pressing challenges, from energy storage to healthcare innovation. As scientific understanding of this molecule deepens, its applications are likely to expand further, solidifying its position as a key player in 21st-century chemical research.